Cas no 27044-40-2 (6-Ethyl-2,3-dimethyl-benzofuran)

6-Ethyl-2,3-dimethyl-benzofuran structure
27044-40-2 structure
Product Name:6-Ethyl-2,3-dimethyl-benzofuran
CAS No:27044-40-2
MF:C12H14O
MW:174.238963603973
CID:2930928
Update Time:2023-08-10

6-Ethyl-2,3-dimethyl-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-2,3-dimethyl-benzofuran
    • 6-Ethyl-2,3-dimethyl-benzofuran
    • Inchi: 1S/C12H14O/c1-4-10-5-6-11-8(2)9(3)13-12(11)7-10/h5-7H,4H2,1-3H3
    • InChI Key: UIPCLFZTJHVADT-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2C=CC(CC)=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • XLogP3: 3.9
  • Topological Polar Surface Area: 13.1
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